Cas no 87046-64-8 (4-[4-(4-Oxopentan-2-ylideneamino)butylimino]pentan-2-one)

• Product Name: 4-[4-(4-Oxopentan-2-ylideneamino)butylimino]pentan-2-one
• CAS No: 87046-64-8
• MF: C₁₄H₂₄N₂O₂
• MW: 252.352563858032
• CID: 992176
• PubChem ID: 227168
• Update Time: 2025-04-20

4-[4-(4-Oxopentan-2-ylideneamino)butylimino]pentan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[4-(4-oxopentan-2-ylideneamino)butylimino]pentan-2-one
• NSC18491
• 87046-64-8
• DTXSID20280746
• (4E,4'E)-4,4'-(Butane-1,4-diyldiazanylylidene)di(pentan-2-one)
• NSC-18491
• DS-014777
• 4-[4-(4-Oxopentan-2-ylideneamino)butylimino]pentan-2-one

• Inchi： 1S/C14H24N2O2/c1-11(9-13(3)17)15-7-5-6-8-16-12(2)10-14(4)18/h5-10H2,1-4H3/b15-11+,16-12+
• InChI Key： UDVOETZXBOGXTH-JOBJLJCHSA-N
• SMILES： O=C(C)C/C(/C)=N/CCCC/N=C(\C)/CC(C)=O

Computed Properties

• Exact Mass: 252.184
• Monoisotopic Mass: 252.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 0.97
• Boiling Point: 379.6°C at 760 mmHg
• Flash Point: 156.7°C
• Refractive Index: 1.485
• PSA: 58.86000
• LogP: 2.64660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Imines Ketimines